Cas no 66821-21-4 (1-Phenazinamine, 7-nitro-)

• Product Name: 1-Phenazinamine, 7-nitro-
• CAS No: 66821-21-4
• MF: C₁₂H₈N₄O₂
• MW: 240.21752166748
• CID: 395728
• PubChem ID: 71374977
• Update Time: 2025-04-19

1-Phenazinamine, 7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Phenazinamine, 7-nitro-
• 7-nitrophenazin-1-amine
• DTXSID90797730
• 66821-21-4

• Inchi： 1S/C12H8N4O2/c13-8-2-1-3-10-12(8)15-9-5-4-7(16(17)18)6-11(9)14-10/h1-6H,13H2
• InChI Key： QXSQJZWQOLLXTH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N=C1C=CC=C(C1=N2)N)=O

Computed Properties

• Exact Mass: 240.06484
• Monoisotopic Mass: 240.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 94.94